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Compound of Interest

Compound Name: Methyllycaconitine

Cat. No.: B10771760 Get Quote

Application Note & Protocol

Audience: Researchers, scientists, and drug development professionals.

Introduction
Methyllycaconitine (MLA) is a potent and selective antagonist of the α7 nicotinic acetylcholine

receptor (α7 nAChR). Due to its high affinity and selectivity, MLA is an invaluable tool for

studying the physiological and pathological roles of α7 nAChRs in vitro. Proper preparation of

MLA stock solutions is critical for obtaining accurate and reproducible experimental results.

This document provides detailed protocols for the preparation, storage, and use of MLA stock

solutions in various in vitro assays.

Quantitative Data Summary
The following tables summarize the key quantitative data for Methyllycaconitine citrate, the

common commercially available salt of MLA.

Table 1: Physicochemical Properties of Methyllycaconitine (MLA) Citrate
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Property Value Source

Form Solid

Molecular Weight 874.93 g/mol

Molecular Formula C₃₇H₅₀N₂O₁₀·C₆H₈O₇

Purity ≥95%

CAS Number 351344-10-0

Table 2: Solubility of Methyllycaconitine (MLA) Citrate

Solvent Maximum Concentration Source

Water 100 mM [1]

DMSO 100 mM [1]

Table 3: Recommended Storage Conditions for MLA Stock Solutions

Storage
Temperature

Duration Recommendations Source

-20°C Up to 1 month

Store in aliquots to

avoid repeated freeze-

thaw cycles.

[2]

-80°C Up to 6 months

Store in aliquots to

avoid repeated freeze-

thaw cycles. Sealed

storage, away from

moisture.

[2]

Experimental Protocols
Preparation of a 10 mM MLA Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of MLA citrate in DMSO.
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Materials:

Methyllycaconitine (MLA) citrate (M.Wt: 874.93 g/mol )

Anhydrous Dimethyl sulfoxide (DMSO)

Microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettes

Procedure:

Weighing MLA Citrate: Accurately weigh out a desired amount of MLA citrate powder. For

example, to prepare 1 mL of a 10 mM stock solution, weigh out 8.75 mg of MLA citrate.

Dissolving in DMSO: Add the appropriate volume of anhydrous DMSO to the MLA citrate

powder. For a 10 mM solution, if you weighed 8.75 mg of MLA, add 1 mL of DMSO.

Vortexing: Vortex the solution thoroughly until the MLA citrate is completely dissolved. Gentle

warming or sonication can be used to aid dissolution if precipitation occurs[2].

Aliquoting: Aliquot the stock solution into smaller, single-use volumes (e.g., 10-50 µL) in

microcentrifuge tubes. This is crucial to prevent degradation from repeated freeze-thaw

cycles[2].

Storage: Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for

long-term storage (up to 6 months)[2].

Preparation of a 1 mM MLA Stock Solution in Water
This protocol is suitable for experiments where DMSO might interfere with the assay.

Materials:

Methyllycaconitine (MLA) citrate (M.Wt: 874.93 g/mol )
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Nuclease-free, sterile double-distilled water

Microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettes

0.22 µm sterile filter

Procedure:

Weighing MLA Citrate: Weigh out the required amount of MLA citrate. To prepare 1 mL of a 1

mM stock solution, you will need 0.875 mg of MLA citrate.

Dissolving in Water: Add the calculated volume of sterile double-distilled water to the MLA

citrate powder.

Vortexing: Vortex the solution until the powder is fully dissolved. As with DMSO, gentle

warming or sonication can be used if needed[2].

Sterile Filtration: If the working solution is prepared from a water-based stock, it is

recommended to filter and sterilize it with a 0.22 µm filter before use[2].

Aliquoting and Storage: Aliquot the solution into sterile, single-use tubes and store at

-20°C[3].

In Vitro Assay Considerations
When using MLA in in vitro assays, it is important to consider its mechanism of action and

effective concentrations. MLA is a potent antagonist of α7-containing neuronal nicotinic

receptors with a high affinity (Ki = 1.4 nM)[1]. However, it can interact with other nAChR

subtypes, such as α4β2 and α6β2, at concentrations greater than 40 nM[1].

For cell-based assays, such as with SH-SY5Y cells, pretreatment with MLA at concentrations of

5 and 10 µM has been shown to inhibit effects induced by other compounds[2][3]. The final
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concentration of the solvent (e.g., DMSO) in the culture medium should be kept low (typically

<0.1%) to avoid solvent-induced cytotoxicity.

Visualizations
Experimental Workflow
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Caption: Workflow for MLA stock solution preparation and use in assays.
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Signaling Pathway Diagram
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Caption: MLA as a competitive antagonist at the α7 nAChR.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Preparation of Methyllycaconitine (MLA) Stock
Solutions for In Vitro Assays]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10771760#how-to-prepare-methyllycaconitine-stock-
solutions-for-in-vitro-assays]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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